Cas no 4370-83-6 (Propanamide,2-amino-N,3-dihydroxy-)
4370-83-6 structure
Product Name:Propanamide,2-amino-N,3-dihydroxy-
CAS No:4370-83-6
MF:C3H8N2O3
MW:120.107220649719
CID:333007
PubChem ID:101173
Update Time:2025-04-19
Propanamide,2-amino-N,3-dihydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide,2-amino-N,3-dihydroxy-
- 2-amino-N,3-dihydroxypropanamide
- 4370-83-6
- SCHEMBL2484491
- Serine hydroxamate
- (+-)-serine hydroxamate
- CHEMBL568191
- NSC517349
- N-hydroxyserinamide
- DL-Serine hydroxamate, seryl-tRNA synthetase inhibitor
- DL-Serine hydroxamate
- AMINO ACID HYDROXAMATES DL-SERINE HYDROXAMATE
- NSC 517349
- AKOS006375343
- 55779-32-3
- dl-serine hydroxa-mate
- Propanamide, 2-amino-N,3-dihydroxy-, (A+/-)-
- Propanamide, 2-amino-N,3-dihydroxy-
- NSC-517349
- DTXSID301301599
- CHEBI:75494
- CS-0142371
- Q27145350
- HY-131894
-
- Inchi: 1S/C3H8N2O3/c4-2(1-6)3(7)5-8/h2,6,8H,1,4H2,(H,5,7)
- InChI Key: LELJBJGDDGUFRP-UHFFFAOYSA-N
- SMILES: OCC(C(NO)=O)N
Computed Properties
- Exact Mass: 120.05354
- Monoisotopic Mass: 120.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 84.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.5
- Topological Polar Surface Area: 95.6Ų
Experimental Properties
- PSA: 95.58
- LogP: -1.09740
Propanamide,2-amino-N,3-dihydroxy- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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